Cas no 63438-80-2 (Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate)

• Product Name: Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate
• CAS No: 63438-80-2
• MF: C₃₇H₇₀O₈S₃Sn
• MW: 857.85190820694
• CID: 517614
• Update Time: 2026-04-29

Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[tris[[2-(isooctyloxy)-2-oxoethyl]thio]stannyl]-, butyl ester
• butyl 3-[tris[[2-(isooctyloxy)-2-oxoethyl]thio]stannyl]propionate
• (3-butoxy-3-oxo-propyl)tin
• 2-(6-methylheptoxy)-2-oxo-ethanethiolate
• Butyl 3-(tris((2-(isooctyloxy)-2-oxoethyl)thio)stannyl)propionate
• Propanoic acid, 3-(tris((2-(isooctyloxy)-2-oxoethyl)thio)stannyl)-, butyl ester
• Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate

Computed Properties

• Exact Mass: 850.3286

Experimental Properties

• PSA: 105.2

Additional information on Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate

Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate: An Overview

Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate (CAS No. 63438-80-2) is a complex organotin compound with a unique structure and a wide range of applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its intricate molecular architecture, which includes multiple functional groups such as acetate, sulfide, and stannyl moieties. The combination of these functionalities imparts distinct chemical and physical properties that make it a valuable reagent in both academic research and industrial processes.

The molecular formula of Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate is C₄₅H₈₄O₉S₃Sn. Its molecular weight is approximately 875.4 g/mol. The compound's structure consists of three 6-methylheptyl groups attached to a central tin atom, which is further coordinated with three acetate groups and three sulfide linkages. The presence of the butoxy and oxo functionalities in the propyl chain adds additional complexity and reactivity to the molecule.

In recent years, the study of organotin compounds has gained significant attention due to their diverse applications in various fields. One of the key areas of interest is their use as catalysts in organic synthesis. Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate has been shown to exhibit excellent catalytic activity in a range of reactions, including carbonylation, coupling reactions, and polymerization processes. Its ability to promote these reactions efficiently and selectively makes it a valuable tool for synthetic chemists.

Beyond its catalytic properties, Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate has also been explored for its potential in materials science. Research has demonstrated that this compound can be used as a precursor for the synthesis of tin-based materials with unique optical and electronic properties. These materials have potential applications in optoelectronics, sensors, and energy storage devices.

In the pharmaceutical industry, organotin compounds have been investigated for their biological activities. While the specific biological properties of Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate are still under study, preliminary research suggests that it may exhibit antimicrobial and antifungal properties. These findings open up new possibilities for its use in developing novel therapeutic agents.

The synthesis of Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate typically involves multiple steps, including the preparation of the individual components and their subsequent assembly into the final product. The reaction conditions must be carefully controlled to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In terms of safety and handling, it is important to note that organotin compounds can be toxic if not handled properly. Therefore, appropriate safety measures should be taken when working with Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate. This includes using personal protective equipment (PPE), working in well-ventilated areas, and following established guidelines for the storage and disposal of hazardous chemicals.

The future prospects for Tris(6-methylheptyl) 2,2',2''-(((3-Butoxy-3-oxopropyl)stannanetriyl)tris(sulfanediyl))triacetate are promising. Ongoing research aims to further explore its potential applications in various fields and to develop new derivatives with enhanced properties. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in both academic research and industrial processes.